molecular formula C9H11FN2O B8452351 Dihydro-8-fluoro-2H-1,4-benzoxazine-2-methanamine

Dihydro-8-fluoro-2H-1,4-benzoxazine-2-methanamine

Cat. No. B8452351
M. Wt: 182.19 g/mol
InChI Key: FIPXKMHVWGCWLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dihydro-8-fluoro-2H-1,4-benzoxazine-2-methanamine is a useful research compound. Its molecular formula is C9H11FN2O and its molecular weight is 182.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality Dihydro-8-fluoro-2H-1,4-benzoxazine-2-methanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Dihydro-8-fluoro-2H-1,4-benzoxazine-2-methanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H11FN2O

Molecular Weight

182.19 g/mol

IUPAC Name

(8-fluoro-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanamine

InChI

InChI=1S/C9H11FN2O/c10-7-2-1-3-8-9(7)13-6(4-11)5-12-8/h1-3,6,12H,4-5,11H2

InChI Key

FIPXKMHVWGCWLV-UHFFFAOYSA-N

Canonical SMILES

C1C(OC2=C(N1)C=CC=C2F)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4b (0.75 g, 3.83 mmol) in anhydrous THF (20 mL) held at ambient temperature in an inert atmosphere, is added dropwise a solution of LiAlH4 in THF (13.4 mL, 13.4 mmol). When addition is completed, the mixture is heated to 60° C. for 11 h. The mixture obtained is cooled to 0° C. then an aqueous solution of hydrochloric acid (1N) is added slowly until a pH of 3 is reached. The mixture is concentrated under reduced pressure then the residue is made alkaline through the addition of an aqueous NaOH solution (1N). The mixture is extracted with ethyl acetate, the organic phase is washed with water then with salt water, dried over MgSO4 and concentrated under reduced pressure. The residue is purified by silica gel chromatography using a dichloromethane-methanol mixture (85:5) as eluting solvent. The title compound is obtained in oil form (1.1 g, 59%).
Name
Quantity
0.75 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
13.4 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Four

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